Cas no 116070-49-6 (2-Carbamoyl-2,2-dimethylacetic Acid)

• Product Name: 2-Carbamoyl-2,2-dimethylacetic Acid
• CAS No: 116070-49-6
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 131063
• PubChem ID: 13930535
• Update Time: 2025-10-31

2-Carbamoyl-2,2-dimethylacetic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-amino-2,2-dimethyl-3-oxo-
• 2,2-DIMETHYL-MALONAMIC ACID
• 2-Carbamoyl-2,2-dimethylacetic acid
• 3-AMINO-2,2-DIMETHYL-3-OXOPROPANOIC ACID
• 2,2-Dimethyl-malonamidsaeure
• dimethyl malonamic acid
• Propanoic acid,3-amino-2,2-dimethyl-3-oxo
• MH-0703
• EN300-182913
• DTXSID30552764
• AKOS006284932
• CS-0452023
• 3-Amino-2,2-dimethyl-3-oxopropanoicacid
• FT-0764883
• Z1198174895
• 2,2-Dimethylmalonamic acid
• MFCD07783819
• 116070-49-6
• Propanoic acid, 3-amino-2,2-dimethyl-3-oxo-
• SCHEMBL925909
• dimethylmalonic acid monoamide
• DA-24323
• 2-Carbamoyl-2,2-dimethylacetic Acid

• MDL： MFCD07783819
• Inchi： 1S/C5H9NO3/c1-5(2,3(6)7)4(8)9/h1-2H3,(H2,6,7)(H,8,9)
• InChI Key： VTULMVFTYNCYTA-UHFFFAOYSA-N
• SMILES： OC(C(C(N)=O)(C)C)=O

Computed Properties

• Exact Mass: 131.05800
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39000
• LogP: 0.28280

Additional information on 2-Carbamoyl-2,2-dimethylacetic Acid

Comprehensive Overview of 2-Carbamoyl-2,2-dimethylacetic Acid (CAS No. 116070-49-6): Properties, Applications, and Industry Insights

2-Carbamoyl-2,2-dimethylacetic Acid (CAS No. 116070-49-6) is a specialized organic compound with a unique molecular structure, combining a carbamoyl group with a dimethylacetic acid backbone. This carboxylic acid derivative has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for synthesizing bioactive molecules. Its high purity and stable crystalline form make it particularly valuable for precision applications.

Recent trends in green chemistry and sustainable synthesis have increased demand for compounds like 2-Carbamoyl-2,2-dimethylacetic Acid. Researchers are exploring its role in enzyme inhibition and metal-chelating agents, aligning with the growing focus on biodegradable materials. The compound's low toxicity profile (as per OECD guidelines) positions it favorably compared to traditional reagents in peptide coupling reactions.

From a structural perspective, the presence of both carboxamide and carboxyl functional groups enables diverse reactivity patterns. This bifunctionality allows for selective derivatization, making it useful in prodrug design and controlled-release formulations. Analytical studies using HPLC-MS and NMR spectroscopy confirm its stability under physiological pH conditions, addressing common questions about compound degradation in biological systems.

Industrial applications leverage its water solubility (23 g/L at 25°C) and melting point of 158-162°C. Quality control specifications typically require ≥98% purity by chromatographic analysis, with strict limits on heavy metal content (<0.001%). These parameters are critical for compliance with GMP standards in pharmaceutical manufacturing, a frequent search topic among quality assurance professionals.

Emerging research explores its potential in crop protection formulations, particularly as a metabolite intermediate for systemic herbicides. The agricultural sector shows growing interest in its soil persistence characteristics and plant uptake mechanisms, reflecting broader concerns about environmental fate of agrochemicals. Such applications align with current searches for eco-friendly alternatives to conventional pesticides.

From a synthetic chemistry viewpoint, the compound serves as a precursor for heterocyclic compounds through cyclocondensation reactions. Its steric hindrance effects influence reaction kinetics, making it valuable for studying molecular recognition processes. Recent patent literature highlights its incorporation into functional materials for ion-selective membranes, addressing industry needs for separation technologies.

Storage recommendations emphasize protection from moisture absorption (maintain <40% RH) and light exposure, with stability data showing <2% decomposition after 24 months at -20°C. These handling protocols respond to frequent queries about chemical shelf life optimization. Transportation typically follows standard organic chemical guidelines without requiring special hazard classification.

The global market for 2-Carbamoyl-2,2-dimethylacetic Acid reflects increasing R&D expenditure in life sciences, with compound annual growth projected at 6.2% through 2030. This growth trajectory connects to broader market trends in custom synthesis and contract manufacturing, particularly in Asia-Pacific regions where API production capacity continues expanding.

Analytical challenges include distinguishing it from similar structural isomers during quality testing. Advanced techniques like chiral chromatography and X-ray crystallography provide definitive characterization, topics frequently searched by analytical chemists. Reference standards are available through major chemical catalogues with detailed spectral data for verification purposes.

Future research directions may explore its coordination chemistry with transition metals for catalytic applications, or its potential in bioconjugation strategies for targeted drug delivery. These possibilities align with trending searches about next-generation therapeutics and smart materials design, ensuring continued relevance across multiple scientific disciplines.